Cas no 1806015-27-9 (4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid)

4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with a bromo group at the 4-position, a difluoromethyl group at the 2-position, and a carboxylic acid moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing difluoromethyl group enhances the compound's stability and influences its electronic properties, while the carboxylic acid functionality allows for further derivatization via amidation or esterification. The bromo substituent offers a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Its well-defined reactivity profile and multifunctional design make it particularly useful in medicinal chemistry for the development of bioactive molecules.

4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid structure

1806015-27-9 structure

Product Name:4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid

CAS No:1806015-27-9

MF:C₇H₄BrF₂NO₂

MW:252.012968063354

CID:4847874

Update Time:2025-07-02

4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid
- Inchi： 1S/C7H4BrF2NO2/c8-4-1-5(6(9)10)11-2-3(4)7(12)13/h1-2,6H,(H,12,13)
- InChI Key： OPHSNUGDVXZMRP-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=NC=C1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 203
XLogP3: 1.7
Topological Polar Surface Area: 50.2

4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029076395-250mg	4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid	1806015-27-9	97%	250mg	$489.60	2022-04-01
Alichem	A029076395-500mg	4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid	1806015-27-9	97%	500mg	$798.70	2022-04-01
Alichem	A029076395-1g	4-Bromo-2-(difluoromethyl)pyridine-5-carboxylic acid	1806015-27-9	97%	1g	$1,519.80	2022-04-01